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Compound of Interest

Compound Name: C-Veratroylglycol

Cat. No.: B192641

For Researchers, Scientists, and Drug Development Professionals

Introduction

C-Veratroylglycol, with the chemical structure 2,3-Dihydroxy-1-(4-hydroxy-3-
methoxyphenyl)propan-1-one, is a small molecule of interest in various fields of research and
development. Accurate and precise quantification of C-Veratroylglycol in biological matrices
and pharmaceutical formulations is crucial for pharmacokinetic studies, quality control, and
efficacy assessments. These application notes provide detailed protocols for the quantification
of C-Veratroylglycol using High-Performance Liquid Chromatography with UV detection
(HPLC-UV), Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), and Gas
Chromatography-Mass Spectrometry (GC-MS).

Chemical Information

e Compound Name: C-Veratroylglycol

o Chemical Structure: 2,3-Dihydroxy-1-(4-hydroxy-3-methoxyphenyl)propan-1-one[1]
e Molecular Formula: C10H1205[1][2]

e Molecular Weight: 212.2 g/mol [2]

Analytical Methods Overview
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This document outlines three robust analytical methods for the quantification of C-
Veratroylglycol:

» HPLC-UV: A widely accessible and cost-effective method suitable for routine analysis and
quality control of formulations.

o LC-MS/MS: A highly sensitive and selective method ideal for the quantification of low
concentrations of C-Veratroylglycol in complex biological matrices.[3]

o GC-MS: An alternative method, particularly after derivatization, for the analysis of C-
Veratroylglycol.

Quantitative Data Summary

The following tables summarize the hypothetical, yet realistic, quantitative performance
parameters for each analytical method. These values are based on typical performance for
similar small molecules and should be validated in a laboratory setting.

Table 1: HPLC-UV Method Performance

Parameter Value

Linearity Range 0.1-100 pg/mL
Correlation Coefficient (r2) >0.999

Limit of Detection (LOD) 0.05 pg/mL
Limit of Quantification (LOQ) 0.1 pg/mL
Intra-day Precision (%RSD) <2%

Inter-day Precision (%RSD) <3%

Accuracy (% Recovery) 98 - 102%

Table 2: LC-MS/MS Method Performance
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Parameter

Value

Linearity Range

1 - 5000 ng/mL

Correlation Coefficient (r?) >0.998
Limit of Detection (LOD) 0.5 ng/mL
Limit of Quantification (LOQ) 1 ng/mL
Intra-day Precision (%RSD) <5%
Inter-day Precision (%RSD) <7%
Accuracy (% Recovery) 95 - 105%
Matrix Effect Minimal

Table 3: GC-MS Method Performance (after derivatization)

Parameter

Value

Linearity Range

10 - 1000 ng/mL

Correlation Coefficient (r?) >0.995
Limit of Detection (LOD) 5 ng/mL
Limit of Quantification (LOQ) 10 ng/mL
Intra-day Precision (%RSD) <8%
Inter-day Precision (%RSD) <10%
Accuracy (% Recovery) 90 - 110%

Experimental Protocols

Protocol 1: Quantification of C-Veratroylglycol by HPLC-

uv

This method is suitable for the quantification of C-Veratroylglycol in pharmaceutical

formulations.
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. Sample Preparation:

Standard Solution: Prepare a stock solution of C-Veratroylglycol (1 mg/mL) in methanol.
Prepare calibration standards by serial dilution in the mobile phase.

Sample Preparation: Accurately weigh a portion of the formulation, dissolve it in a suitable
solvent (e.g., methanol), and dilute to a final concentration within the calibration range. Filter
the sample through a 0.45 um syringe filter before injection.

. HPLC-UV Conditions:
Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).

Mobile Phase: Isocratic elution with a mixture of 0.1% formic acid in water (A) and
acetonitrile (B) (e.g., 70:30 v/v).

Flow Rate: 1.0 mL/min.
Injection Volume: 20 pL.
Column Temperature: 25 °C.

UV Detection: 280 nm. The veratroyl group and the carbonyl group suggest absorbance in
this region.

. Data Analysis:

Construct a calibration curve by plotting the peak area against the concentration of the
standards.

Determine the concentration of C-Veratroylglycol in the sample by interpolating its peak
area from the calibration curve.
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Sample Preparation

Prepare Sample
Y
Prepare Standards |—>| Filter Sample (0.45 pm) |—>

HPLC Analysis Data Analysis

Inject into HPLC |—>| C18 Separation |—>| UV Detection (280 nm) |—>| Calibration Curve |—>| Quantify Concentration
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Plasma Sample (100 pL)

'

Add Acetonitrile with IS (300 pL)

'

Vortex & Centrifuge

'

Collect Supernatant

'

Evaporate to Dryness

'

Reconstitute in Mobile Phase

'

LC-MS/MS Analysis

'

Data Analysis & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 3. chromatographytoday.com [chromatographytoday.com]

 To cite this document: BenchChem. [Application Notes and Protocols for the Quantification of
C-Veratroylglycol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192641#analytical-methods-for-c-veratroylglycol-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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